
Neodol 25-3S emulsification applications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Neodol 25-3S
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Cat. No.: S1825920

Get Quote

Chemical Profile of Neodol 25-3S

The table below summarizes the basic identifying information for Neodol 25-3S. Note that specific

quantitative properties like HLB value, which is critical for emulsification applications, are not available in

the search results [1] [2] [3].

Property Description

Product Name Neodol 25-3S (or the related precursor, Neodol 25-3) [2] [3]

CAS Number 12688-28-7 [1] [2]

Chemical Description An alcohol ethoxylate; a surfactant precursor [3]

Carbon Chain C12-C13-C14-C15 linear alcohols [3]

Ethylene Oxide (EO) Units 3 moles (for Neodol 25-3) [3]

General Applications in Formulations

Neodol 25-3 is primarily described as a key raw material for sulfation to produce alcohol ethoxy sulfates

(AES), which are high-foaming anionic surfactants [3]. The general applications are outlined below.
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Application Area Function/Role Formulation Context

Light-Duty Liquid
Detergents (LDLs)

Sulfation-grade feed stock for
producing alcohol ethoxy

sulfates [3]

Used in combination with other surfactants
(e.g., alkyl benzene sulphonate) for foam

performance and grease cutting [3]

Hard Surface
Cleaners

Base for higher-foaming

anionic surfactants [3]

Appropriate for formulations like all-purpose

cleaners and bathroom cleaners where higher
foaming is desired [3]

Experimental Workflow for Surfactant Development

The following diagram illustrates a general development workflow for creating a surfactant-based product,

such as an emulsification system, using a component like Neodol 25-3S.
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General workflow for surfactant formulation development

Important Limitations and Next Steps

Lack of Specific Protocols: The search results do not contain detailed methodologies, specific

quantities, mixing procedures, temperature controls, or performance metrics for using Neodol 25-3S
in emulsification.

Information is Generic: The provided information is from a manufacturer's overview and chemical
catalogs, which are not substitutes for peer-reviewed scientific data or detailed technical datasheets.

To obtain the specific application notes and experimental protocols you require, I suggest these steps:
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Contact Manufacturers Directly: Reach out to the technical sales or R&D departments of Shell (the

manufacturer of Neodol products) and the suppliers listed on chemical catalog sites [2] [3]. They often
hold proprietary technical dossiers with the detailed data you need.

Consult Scientific Databases: Search specialized databases like SciFinder, Reaxys, or published
journals in surfactants and colloid science using keywords like "Neodol 25-3S emulsification

protocol," "C12-15 alcohol ethoxylate sulfation," or "anionic surfactant formulation."
Determine Key Parameters: For emulsification, experimentally determining or obtaining the

Hydrophile-Lipophile Balance (HLB) value is a critical first step that the current search results do
not provide.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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